Cas no 1429217-39-9 (Ethyl 3-methoxy-2-oxo-1,2-dihydropyridine-4-carboxylate)

• Product Name: Ethyl 3-methoxy-2-oxo-1,2-dihydropyridine-4-carboxylate
• CAS No: 1429217-39-9
• MF: C₉H₁₁NO₄
• MW: 197.187942743301
• CID: 2115729
• PubChem ID: 71744053
• Update Time: 2025-08-05

Ethyl 3-methoxy-2-oxo-1,2-dihydropyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1,2-dihydro-3-methoxy-2-oxopyridine-4-carboxylate
• ETHYL 3-METHOXY-2-OXO-1,2-DIHYDROPYRIDINE-4-CARBOXYLATE
• 3-Methoxy-2-oxo-1,2-dihydro-pyridine-4-carboxylic acid ethyl ester
• ethyl 3-methoxy-2-oxo-1H-pyridine-4-carboxylate
• 1429217-39-9
• CS-0149260
• SCHEMBL14829330
• BS-30908
• ETHYL3-METHOXY-2-OXO-1,2-DIHYDROPYRIDINE-4-CARBOXYLATE
• DA-34696
• Ethyl 3-methoxy-2-oxo-1,2-dihydropyridine-4-carboxylate

• MDL： MFCD26407211
• Inchi： 1S/C9H11NO4/c1-3-14-9(12)6-4-5-10-8(11)7(6)13-2/h4-5H,3H2,1-2H3,(H,10,11)
• InChI Key： UKTFTTFHGFWIBT-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CNC(C=1OC)=O)=O

Computed Properties

• Exact Mass: 197.06880783g/mol
• Monoisotopic Mass: 197.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.599
• XLogP3: 0.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Ethyl 3-methoxy-2-oxo-1,2-dihydropyridine-4-carboxylate

Ethyl 3-methoxy-2-oxo-1,2-dihydropyridine-4-carboxylate (CAS No. 1429217-39-9): A Comprehensive Overview

Ethyl 3-methoxy-2-oxo-1,2-dihydropyridine-4-carboxylate (CAS No. 1429217-39-9) is a significant compound in the realm of chemical and pharmaceutical research, exhibiting unique structural and functional properties that make it a valuable candidate for various applications. This compound, characterized by its dihydropyridine core structure, has garnered attention due to its potential in medicinal chemistry and drug development.

The molecular formula of Ethyl 3-methoxy-2-oxo-1,2-dihydropyridine-4-carboxylate is C₉H₉NO₅, reflecting its complex and multifaceted nature. The presence of a methoxy group at the 3-position and a carboxylate ester at the 4-position contributes to its distinct reactivity and biological activity. This structural configuration allows for diverse interactions with biological targets, making it a promising scaffold for the design of novel therapeutic agents.

In recent years, there has been a growing interest in dihydropyridine derivatives due to their broad spectrum of biological activities. These compounds have been extensively studied for their potential applications in the treatment of cardiovascular diseases, neurodegenerative disorders, and inflammatory conditions. The< strong>3-methoxy substituent in Ethyl 3-methoxy-2-oxo-1,2-dihydropyridine-4-carboxylate enhances its pharmacological profile by influencing both its solubility and metabolic stability.

One of the most compelling aspects of Ethyl 3-methoxy-2-oxo-1,2-dihydropyridine-4-carboxylate is its role as a key intermediate in the synthesis of more complex molecules. Its dihydropyridine core is a well-known pharmacophore that can be modified to yield derivatives with enhanced potency and selectivity. Researchers have leveraged this compound to develop novel inhibitors targeting enzymes involved in metabolic pathways relevant to diabetes and obesity.

The< strong>carboxylate ester functionality in Ethyl 3-methoxy-2-oxo-1,2-dihydropyridine-4-carboxylate provides an additional site for chemical modification, enabling the creation of prodrugs or conjugates that can improve bioavailability and target specificity. This versatility has made it a valuable tool in medicinal chemistry, particularly for designing molecules that can cross biological barriers more efficiently.

Recent studies have highlighted the potential of Ethyl 3-methoxy-2-oxo-1,2-dihydropyridine-4-carboxylate in the development of antiviral agents. The dihydropyridine scaffold is known to interact with viral proteases and polymerases, making it an attractive candidate for inhibiting viral replication. Preliminary research suggests that modifications to this compound can lead to potent inhibitors against RNA viruses, including those responsible for emerging infectious diseases.

The synthesis of Ethyl 3-methoxy-2-oxo-1,2-dihydropyridine-4-carboxylate involves multi-step organic reactions that highlight the compound's synthetic utility. The process typically begins with the condensation of appropriate precursors under controlled conditions to form the dihydropyridine ring system. Subsequent functionalization steps introduce the methoxy and carboxylate ester groups, which are critical for achieving the desired biological activity.

In conclusion, Ethyl 3-methoxy-2-oxo-1,2-dihydropyridine-4-carboxylate (CAS No. 1429217-39-9) represents a significant advancement in chemical and pharmaceutical research. Its unique structural features and versatile reactivity make it a valuable scaffold for developing novel therapeutic agents with applications ranging from cardiovascular diseases to antiviral treatments. As research continues to uncover new possibilities for this compound, its importance in drug discovery is likely to grow even further.